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Compound of Interest

Compound Name: Phenyl methanesulfonate

Cat. No.: B095244

Phenyl Methanesulfonate: A Technical Guide to
Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for
Phenyl methanesulfonate (CAS No. 16156-59-5). The information herein is intended to guide
researchers, scientists, and professionals in the drug development field on the safe handling,
storage, and disposal of this chemical, minimizing exposure risks and ensuring a safe

laboratory environment.

Chemical Identification and Physical Properties

Phenyl methanesulfonate is a chemical compound with the molecular formula C7HsO3S.[1] It
is also known by other names, including Phenyl mesylate and Methanesulfonic acid, phenyl
ester.[2] It exists as a solid at room temperature.[3][4]

Table 1: Physical and Chemical Properties of Phenyl Methanesulfonate
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Property Value Source(s)
CAS Number 16156-59-5 [1][5]
Molecular Formula C7Hs0Os3S [1]
Molecular Weight 172.20 g/mol [1][5]
Physical State Solid [3114]
Appearance White to almost white powder 6]
or crystal

Melting Point 58-61 °C [51[7]
Boiling Point 279 °C [51[7]

Phenyl mesylate,
Synonyms Methanesulfonic acid, phenyl [2][8]
ester, NSC 243664

Hazard Identification and Classification

Phenyl methanesulfonate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary
hazards are skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification for Phenyl Methanesulfonate
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Hazard Hazard
Hazard Class GHS Code Source(s)
Category Statement
Skin )
) o Causes skin
Corrosion/Irritatio ~ Category 2 H315 S [1109]
irritation
n
Serious Eye

Causes serious
Damage/Eye Category 2 H319 S [1]09]
eye irritation

Irritation

Specific Target

Organ Toxicity — May cause

Single Exposure Category 3 H335 respiratory [1]19]
(Respiratory tract irritation

irritation)

Signal Word: Warning[1][5]
Hazard Pictogram:

o ralt text

First-Aid Measures

Prompt and appropriate first-aid measures are crucial in the event of exposure to Phenyl
methanesulfonate.

Table 3: First-Aid Measures for Phenyl Methanesulfonate Exposure
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Exposure Route First-Aid Procedure Source(s)

Move the exposed person to
fresh air at once. If breathing
has stopped, perform artificial
Inhalation respiration. If breathing is [10][11]
difficult, give oxygen. Get
medical attention as soon as

possible.

Immediately flush skin with
plenty of water for at least 15
minutes while removing
Skin Contact contaminated clothing and [10][12]
shoes. If skin irritation occurs,
get medical advice/attention.

Wash clothing before reuse.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact Remove contact lenses, if [3][10]
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [10][13]
unconscious person. Get

medical attention immediately.

Handling, Storage, and Personal Protective
Equipment
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Proper handling and storage procedures, along with the use of appropriate Personal Protective

Equipment (PPE), are essential to minimize the risk of exposure.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly after

handling.[10] Avoid breathing dust or fumes.[10] Use only in a well-ventilated area.[10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[10]

Keep the container tightly closed.[10] The recommended storage temperature is room

temperature, in a cool and dark place (<15°C).[3]

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment for Handling Phenyl

Methanesulfonate

PPE Type

Specifications

Source(s)

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[13][14]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile gloves) and
clothing to prevent skin

exposure.

[5113]

Respiratory Protection

A NIOSH-approved respirator
(e.g., dust mask type N95)
should be used when
workplace conditions warrant a

respirator's use.

[5]
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Experimental Protocols for Hazard Assessment

The primary hazards of Phenyl methanesulfonate are skin and eye irritation. Standardized
protocols, such as those from the Organisation for Economic Co-operation and Development
(OECD), are used to assess these endpoints.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This in vitro test method utilizes a reconstructed human epidermis model to identify chemicals
that cause skin irritation.[1][15] The principle of the test is that irritant chemicals will penetrate
the stratum corneum and cause cytotoxicity to the underlying keratinocytes.

Methodology:

Tissue Preparation: Three-dimensional reconstructed human epidermis (RhE) tissues are
cultured to form a multi-layered, differentiated model of the human epidermis.[15]

o Test Chemical Application: The test chemical is applied topically to the surface of the RhE
tissue.[1]

 Incubation: The treated tissues are incubated for a defined period.

 Viability Assessment: Following exposure, the cell viability is determined using a quantitative
method, typically the MTT assay.[1][15] In this assay, the vital dye MTT is converted to a blue
formazan salt by the mitochondria of viable cells. The amount of formazan produced is
proportional to the number of viable cells.

o Data Analysis: The cell viability of the test chemical-treated tissues is compared to that of
negative control-treated tissues. A chemical is identified as an irritant if the tissue viability is
reduced below a certain threshold (< 50% for UN GHS Category 2).[1]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b095244?utm_src=pdf-body
https://senzagen.com/skin-irritation-oecd-tg-439/
https://iivs.org/assays/dermal/skin-irritation-test/
https://iivs.org/assays/dermal/skin-irritation-test/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://iivs.org/assays/dermal/skin-irritation-test/
https://senzagen.com/skin-irritation-oecd-tg-439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Workflow for In Vitro Skin Irritation Test (OECD 439)
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Caption: Workflow for the OECD 439 in vitro skin irritation test.
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Toxicological Information

The primary toxicological effects of Phenyl methanesulfonate are local irritation to the skin,
eyes, and respiratory system.[1] Systemic toxicity data is not readily available. The irritant
effects are likely due to the chemical's ability to cause damage to cells upon direct contact.

Disposal Considerations

Dispose of Phenyl methanesulfonate and its containers in accordance with local, regional,
and national regulations.[10] It is recommended to dispose of this chemical through a licensed
professional waste disposal service.[10]

Conclusion

Phenyl methanesulfonate is a chemical that requires careful handling due to its potential to
cause skin, eye, and respiratory irritation. By adhering to the safety precautions outlined in this
guide, including the use of appropriate personal protective equipment and proper handling and
storage procedures, researchers and scientists can minimize the risks associated with its use.
The provided information on standardized testing protocols offers insight into the methods used
to determine the hazardous properties of such chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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